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Compound of Interest

Compound Name: Zirconium-88

CAS No.: 14681-75-5

Cat. No.: B1216084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for the

radionuclide Zirconium-88 (⁸⁸Zr). Given its increasing importance in research and

development, particularly as a source for its daughter nuclide Yttrium-88 (⁸⁸Y), a thorough

understanding of its radiological properties and the implementation of robust safety protocols

are paramount. This document outlines the essential data, experimental procedures, and safety

measures required for the responsible use of ⁸⁸Zr in a laboratory setting.

Radiological Data
A critical aspect of safely handling any radionuclide is a comprehensive understanding of its

radiological characteristics and those of its decay products. Zirconium-88 decays via electron

capture to Yttrium-88, which is also radioactive. Therefore, the radiological properties of both

nuclides must be considered, especially as the activity of ⁸⁸Y will increase over time in a ⁸⁸Zr

source.
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Property Value

Half-life 83.4 days[1]

Decay Mode Electron Capture (EC)[1][2]

Primary Emissions Gamma (γ)

Major Gamma Energy 393 keV[3]

Daughter Nuclide Yttrium-88 (⁸⁸Y)[1][2]

Specific Gamma-Ray Dose Constant 0.6327 Rem/hr at 1 meter from 1 Curie[4]

Properties of Yttrium-88 (⁸⁸Y)
Property Value

Half-life 106.64 days

Decay Mode Electron Capture (EC), Beta minus (β⁻)

Primary Emissions Gamma (γ), Beta (β⁻)

Major Gamma Energies 898 keV (93.4%), 1836 keV (99.35%)

Major Beta Maximum Energy 0.755 MeV (0.22%)

Gamma Exposure Rate 15.2 R/hr at 1 cm from 1 mCi

Decay Pathway
The decay of Zirconium-88 to stable Strontium-88 is a two-step process. Understanding this

decay chain is fundamental to anticipating the radiation hazards associated with a ⁸⁸Zr source

over time.

Zr-88 Y-88EC (83.4 d) Sr-88 (Stable)EC, β⁻ (106.64 d)

Click to download full resolution via product page

Decay pathway of Zirconium-88 to stable Strontium-88.
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Safety and Handling Precautions
The primary hazards associated with ⁸⁸Zr are external exposure to gamma radiation from both

⁸⁸Zr and its daughter ⁸⁸Y, and potential internal contamination. The following precautions are

essential for minimizing radiation dose and ensuring a safe working environment.

Shielding
Effective shielding is crucial for minimizing external radiation exposure. Due to the energetic

gamma emissions from ⁸⁸Y, significant shielding is required.

Primary Shielding: High-density materials such as lead are necessary to effectively attenuate

the high-energy gamma rays from ⁸⁸Y. A tenth-value layer of approximately 5 cm of lead is

recommended for the gamma emissions from ⁸⁸Y.

Secondary Shielding: For lower energy gamma rays and to minimize bremsstrahlung

production from any beta particles, an inner shield of a lower atomic number material like

acrylic or aluminum can be used.

Storage and Transport: ⁸⁸Zr sources should be stored and transported in appropriately

shielded containers. The required thickness of lead will depend on the activity of the source.

For example, a nuclear facility might require lead shielding of 1/8" (3.2mm) or greater.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required, with additional specific requirements for handling

radioactive materials.

Lab Coat: A full-length lab coat should be worn at all times.

Gloves: Two pairs of disposable nitrile gloves are recommended and should be changed

frequently to prevent the spread of contamination.

Eye Protection: Safety glasses with side shields or goggles must be worn.

Dosimetry: Whole-body and ring dosimeters are required when handling significant

quantities of ⁸⁸Zr to monitor radiation exposure.
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Contamination Control
Preventing the spread of radioactive contamination is a key principle of radiation safety.

Designated Work Area: All work with ⁸⁸Zr should be conducted in a designated and clearly

labeled radioactive materials work area.

Work Surface: The work area should be covered with absorbent paper to contain any

potential spills.

Handling Tools: Use tongs, forceps, or other remote handling tools to manipulate sources

and containers to increase distance and reduce exposure.

Monitoring: Regularly monitor the work area, hands, and clothing for contamination using a

survey meter with a probe appropriate for detecting gamma radiation (e.g., a NaI detector).

Experimental Protocols
Adherence to well-defined experimental protocols is essential for both safety and the integrity

of the research.

General Workflow for Handling ⁸⁸Zr
The following diagram illustrates a typical workflow for a research experiment involving ⁸⁸Zr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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